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Compound of Interest

Compound Name: Salicyloyltremuloidin

Cat. No.: B12385972 Get Quote

Disclaimer: There is no specific Safety Data Sheet (SDS) readily available for

Salicyloyltremuloidin. The following guidance is based on the properties of structurally similar

compounds, such as Salicylic Acid, and established best practices for the disposal of laboratory

chemicals. Researchers must consult with their institution's Environmental Health and Safety

(EHS) department for specific disposal requirements and conduct a site-specific risk

assessment before handling this compound.

This document provides essential safety and logistical information for the proper handling and

disposal of Salicyloyltremuloidin, a compound used by researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for ensuring laboratory

safety and environmental protection.

Hazard Identification and Personal Protective
Equipment (PPE)
Based on data for similar compounds, Salicyloyltremuloidin may be harmful if swallowed,

cause skin and eye irritation, and may cause respiratory irritation. Therefore, appropriate

personal protective equipment should be worn at all times when handling this chemical.

Recommended PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn.

Eye Protection: Safety glasses or goggles are mandatory to prevent eye contact.[1]
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Lab Coat: A lab coat should be worn to protect from skin contact.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator should be used.[2]

Quantitative Data for a Structurally Similar
Compound: Salicylic Acid
The following table summarizes the key quantitative data for Salicylic Acid, which can be used

as a reference for preliminary safety assessments of Salicyloyltremuloidin.

Property Value

Molecular Formula C₇H₆O₃

Molecular Weight 138.12 g/mol

Appearance White crystalline powder

Melting Point 158-161 °C (316-322 °F)

Boiling Point 211 °C (412 °F)

Solubility in Water 2 g/L at 20 °C

Flash Point 157 °C (315 °F)

Autoignition Temperature 545 °C (1013 °F)

Note: This data is for Salicylic Acid and should be used as an estimate for

Salicyloyltremuloidin.

Disposal Procedures
The primary method for the disposal of Salicyloyltremuloidin is through a licensed hazardous

waste disposal company. Do not dispose of this chemical down the drain or in the regular trash.

[3]

Step-by-Step Disposal Protocol:
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Waste Collection:

Collect waste Salicyloyltremuloidin in a designated, properly labeled, and sealed

container.

The container must be compatible with the chemical and clearly marked as "Hazardous

Waste" with the full chemical name.

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

department.

Storage:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[2]

Ensure the storage area is secure and accessible only to authorized personnel.

Waste Pickup:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Provide them with accurate information about the waste, including its composition and

quantity.

Spill and Emergency Procedures
In the event of a spill, the following steps should be taken:

Evacuate: Evacuate the immediate area and alert others.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, carefully sweep up the solid material, avoiding dust generation, and

place it in a sealed container for disposal.[2]
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Decontaminate: Clean the spill area with an appropriate solvent and then wash with soap

and water.

Seek Medical Attention:

Skin Contact: Wash the affected area with soap and water for at least 15 minutes.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[3]

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[3]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of

Salicyloyltremuloidin.
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Caption: Workflow for the safe disposal of Salicyloyltremuloidin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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